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Compound of Interest

Compound Name: AS2521780

Cat. No.: B12425242

For researchers, scientists, and drug development professionals, AS2521780 has emerged as
a highly selective and potent inhibitor of Protein Kinase C theta (PKCB), a key enzyme in T-cell
signaling pathways. This guide provides a comprehensive comparison of AS2521780's

selectivity against other PKC isoforms, supported by experimental data and detailed protocols.

AS2521780 demonstrates significant potency in inhibiting the enzymatic activity of recombinant
human PKCB, with a reported IC50 value of 0.48 nM.[1][2][3][4] This potent inhibition is coupled
with a high degree of selectivity, as AS2521780 shows substantially lower activity against other
PKC isoforms.

Comparative Selectivity Profile

The inhibitory activity of AS2521780 against a panel of human PKC isoforms reveals its
remarkable selectivity for PKCO. The following table summarizes the IC50 values,
demonstrating a selectivity of over 30-fold for PKCB compared to the next most sensitive
isoform, PKCe.[3][4]
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PKC Isoform IC50 (nM) Selectivity Fold (vs. PKC0)
PKCB 0.48 1

PKCe 18 > 37

PKCa 160 > 333

PKCd 160 > 333

PKCpB1 > 840 > 1750

PKCy > 1000 > 2083

PKCn > 1000 > 2083

PKCC > 1000 > 2083

Data sourced from "Investigation Regarding the Properties of Protein Kinase C8 Selective
Inhibitor as a Novel T cell Immunosuppressant” and MedchemExpress product information.[3]

[4]

Beyond the PKC family, AS2521780 has been shown to have minimal or no inhibitory effect on
a broader panel of protein kinases, further highlighting its specific mechanism of action.[1][2]

Visualizing the PKC Signaling Pathway

The diagram below illustrates a simplified overview of the Protein Kinase C (PKC) signaling
pathway, highlighting the central role of PKC in response to extracellular signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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